2-Chloro-4-cyclopropoxy-1-ethylbenzene

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 2-chloro-4-cyclopropyloxy-1-ethylbenzene
• InChI: InChI=1S/C11H13ClO/c1-2-8-3-4-10(7-11(8)12)13-9-5-6-9/h3-4,7,9H,2,5-6H2,1H3
• InChI Key: LZFBIQYOWVGEHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)Cl

Description

2-Chloro-4-cyclopropoxy-1-ethylbenzene is a substituted benzene derivative featuring a chloro group at position 2, a cyclopropoxy group at position 4, and an ethyl group at position 1. Its molecular formula is C₁₁H₁₃ClO, with a molar mass of 196.67 g/mol. The compound’s structure combines aromatic, aliphatic, and cyclic ether moieties, making it relevant in organic synthesis and pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-cyclopropoxy-1-ethylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the chlorination of 4-cyclopropoxy-1-ethylbenzene using chlorine gas or a chlorinating agent like thionyl chloride under controlled conditions . The reaction is usually carried out in the presence of a catalyst such as aluminum chloride to facilitate the substitution.

Industrial Production Methods

Industrial production of 2-Chloro-4-cyclopropoxy-1-ethylbenzene may involve multi-step synthesis starting from readily available precursors. The process includes the formation of the cyclopropoxy group and subsequent chlorination. The reaction conditions are optimized to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-cyclopropoxy-1-ethylbenzene undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic aromatic substitution reactions where the chlorine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can undergo coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with methoxide can yield 2-methoxy-4-cyclopropoxy-1-ethylbenzene .

Scientific Research Applications

2-Chloro-4-cyclopropoxy-1-ethylbenzene is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: In studies involving the interaction of aromatic compounds with biological systems.

Medicine: Potential use in the development of pharmaceuticals due to its unique structural properties.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-4-cyclopropoxy-1-ethylbenzene involves its interaction with specific molecular targets. The chlorine atom and cyclopropoxy group can participate in various chemical reactions, influencing the compound’s reactivity and interaction with other molecules. The pathways involved depend on the specific application and the conditions under which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound most structurally analogous to 2-Chloro-4-cyclopropoxy-1-ethylbenzene, based on available evidence, is 2-(bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene (CAS 1103261-00-2). Below is a comparative analysis:

Property	2-Chloro-4-cyclopropoxy-1-ethylbenzene	2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene
Molecular Formula	C₁₁H₁₃ClO	C₁₁H₁₂BrClO
Molar Mass (g/mol)	196.67	275.57
Key Substituents	-Cl, -O-cyclopropane, -C₂H₅	-Cl, -O-(cyclopropylmethyl), -CH₂Br
Steric and Electronic Effects	Moderate steric bulk from ethyl and cyclopropoxy groups	Increased steric hindrance from cyclopropylmethoxy and bromomethyl groups
Reactivity	Likely inert under mild conditions due to stable substituents	Bromomethyl group enhances potential for nucleophilic substitution or cross-coupling reactions

Key Differences and Implications

Substituent Effects: The bromomethyl group in the analogous compound introduces a heavy halogen (Br) and a reactive -CH₂Br site, enabling participation in Suzuki-Miyaura or Ullmann couplings. In contrast, the ethyl group in 2-Chloro-4-cyclopropoxy-1-ethylbenzene is less reactive, limiting its utility in metal-catalyzed reactions. Cyclopropoxy (-O-C₃H₅) vs.

Applications :

• The bromine-containing analog is more likely to serve as a versatile intermediate in drug synthesis (e.g., for kinase inhibitors or antiviral agents). The ethyl-substituted compound may instead find use in less reactive contexts, such as ligand frameworks or stabilizers.

Synthetic Accessibility :

• The bromomethyl compound’s synthesis likely involves bromination of a precursor, while the ethyl-substituted variant may require Friedel-Crafts alkylation or etherification strategies.